Cas no 2229378-41-8 (methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate
• CAS No: 2229378-41-8
• MF: C₁₅H₂₁NO₇
• MW: 327.329745054245
• CID: 5936475
• PubChem ID: 165623779
• Update Time: 2025-07-20

methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate
• 2229378-41-8
• methyl 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate
• EN300-1897708

• Inchi： 1S/C15H21NO7/c1-15(2,3)23-14(20)16-9-6-8(11(17)13(19)22-5)7-10(21-4)12(9)18/h6-7,11,17-18H,1-5H3,(H,16,20)
• InChI Key： SGNLDWXVPPFRCP-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(C(C(=O)OC)O)=C1)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.13180201g/mol
• Monoisotopic Mass: 327.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 114Ų

Additional information on methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate

Comprehensive Overview of Methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate (CAS No. 2229378-41-8)

Methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate (CAS No. 2229378-41-8) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated for convenience, features a unique molecular structure combining a tert-butoxycarbonyl (Boc) protected amine, a hydroxyl group, and a methoxy substituent on a phenyl ring, further esterified with a methyl 2-hydroxyacetate moiety. Its structural complexity makes it a valuable intermediate in the development of bioactive molecules, particularly in drug discovery and medicinal chemistry.

The growing interest in Boc-protected intermediates like this compound stems from their role in peptide synthesis and prodrug design. Researchers frequently search for "Boc-protected amino derivatives" or "hydroxy-phenyl acetate applications" to explore their utility in targeted drug delivery systems. The compound’s CAS No. 2229378-41-8 is often referenced in patent literature and academic journals, highlighting its relevance in modern organic synthesis. Its stability under mild conditions and compatibility with orthogonal protecting group strategies further enhance its appeal.

In the context of green chemistry trends, this compound aligns with the demand for sustainable synthetic routes. Questions like "How to optimize Boc deprotection in eco-friendly solvents?" or "Applications of phenolic esters in green synthesis" reflect user concerns. The 4-hydroxy-5-methoxyphenyl moiety in the structure is particularly notable for its antioxidant potential, linking to searches on "natural product-inspired synthetic analogs."

From a technical perspective, the compound’s methyl ester group offers versatility in further derivatization, such as hydrolysis to carboxylic acids or transesterification. Lab professionals often inquire about "selective ester hydrolysis techniques" or "NMR characterization of polyfunctional aromatics," underscoring the need for detailed analytical data. The hydroxyacetate segment also opens avenues for chiral synthesis, resonating with queries like "asymmetric synthesis of β-hydroxy esters."

In summary, methyl 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxy-5-methoxyphenyl)-2-hydroxyacetate represents a multifaceted tool for researchers. Its combination of protective groups, aromatic functionality, and ester reactivity addresses key challenges in modern organic and medicinal chemistry, while its CAS No. 2229378-41-8 serves as a critical identifier for sourcing and regulatory compliance. As the field evolves, this compound is poised to remain integral to innovations in small-molecule therapeutics and beyond.